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Compound of Interest

Compound Name: m7GpppA (diammonium)

L Get Quote

Cat. No.: B10831930

This document provides essential safety, handling, and disposal procedures for m7GpppA
(diammonium), a dinucleotide cap analog used in in vitro RNA transcription. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory operations and proper waste management.

Chemical and Physical Properties

While extensive quantitative toxicity data is not readily available in public safety documents, the
following table summarizes key physical and storage information for m7GpppA
(diammonium).

Property Value

mM7GpppA (diammonium), N7-Methyl-

Synonyms guanosine-5'-triphosphate-5'-adenosine
diammonium

CAS Number 75252-10-7

Molecular Formula C21H35N12017P3

Molecular Weight 820.49 g/mol

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1 month[1]

Hazard Classification

Not classified as a hazardous substance or
mixture[1]
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Experimental Context: In Vitro Transcription Workflow

m7GpppA (diammonium) is a critical component in the synthesis of capped messenger RNA
(mRNA) through in vitro transcription. Understanding this workflow provides context for the
types of waste generated, which typically consist of dilute aqueous solutions containing the cap
analog, other nucleotides, enzymes, and reaction byproducts.
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Diagram 1: A simplified workflow for in vitro transcription using m7GpppA, leading to the
generation of an agueous waste stream.

Proper Disposal Procedures

Although m7GpppA (diammonium) is not classified as a hazardous material, it is imperative
to follow established laboratory waste management protocols to ensure environmental safety
and regulatory compliance. Do not dispose of chemical waste down the drain unless explicitly
permitted by your institution's guidelines for non-hazardous aqueous waste.

Step-by-Step Disposal Guide:

o Consult Institutional Guidelines: Before disposal, always refer to your organization's
Environmental Health and Safety (EHS) office for specific procedures. Local and national

regulations must be followed.
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e Segregate Waste: Do not mix m7GpppA (diammonium) waste with other chemical waste
streams, especially those containing hazardous materials like solvents or heavy metals.
Collect it in a dedicated, clearly labeled waste container.

o Container Labeling: Use a hazardous waste label (often provided by EHS) for the collection
container. Clearly list all chemical contents, including "m7GpppA (diammonium)" (no
abbreviations), and their approximate concentrations.

o Waste Collection:

o Unused/Expired Product: For solid, unused m7GpppA (diammonium), dispose of it in its
original container. This should be collected as chemical waste by your EHS office.

o Agueous Waste: Collect all aqueous waste from experiments (e.g., reaction mixes,
purification buffers) in a sealable, chemically compatible container (plastic is often
preferred).

o Contaminated Labware: Disposable items like pipette tips and tubes that have come into
contact with the chemical should be collected in a designated solid waste container for
chemical waste.

o Empty Containers:
o Thoroughly rinse empty containers of m7GpppA (diammonium) with water.
o The first rinse must be collected and disposed of as chemical waste.

o After thorough rinsing and air-drying, obliterate or remove the original label. The clean
container can then be disposed of as regular solid waste (e.g., glass recycling).

e Request Pickup: Once your waste container is full or ready for disposal, store it in a
designated satellite accumulation area and contact your EHS office for a waste pickup.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
m7GpppA (diammonium) and associated waste.
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Diagram 2: Decision workflow for the proper disposal of m7GpppA (diammonium) waste
streams in a laboratory setting.

Safety and Handling Precautions

Even with non-hazardous substances, good laboratory practice is essential.

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and gloves.

e Engineering Controls: Work in a well-ventilated area. An eyewash station and safety shower
should be accessible.

e First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

o Inhalation: Move to fresh air. If breathing is difficult, provide assistance and seek medical
attention.

o Ingestion: Wash out mouth with water. Do not induce vomiting. Seek medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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